1-((2-(Benzo[d][1,3]dioxol-5-ylamino)thiazol-4-yl)methyl)pyrrolidine-2,5-dione hydrochloride

• IUPAC Name: 1-[[2-(1,3-benzodioxol-5-ylamino)-1,3-thiazol-4-yl]methyl]pyrrolidine-2,5-dione;hydrochloride
• InChI: InChI=1S/C15H13N3O4S.ClH/c19-13-3-4-14(20)18(13)6-10-7-23-15(17-10)16-9-1-2-11-12(5-9)22-8-21-11;/h1-2,5,7H,3-4,6,8H2,(H,16,17);1H
• InChI Key: XVYZDHWAGPUIML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2=CSC(=N2)NC3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C15H14ClN3O4S
• Molecular Weight: 367.8 g/mol

Description

1-((2-(Benzo[d][1,3]dioxol-5-ylamino)thiazol-4-yl)methyl)pyrrolidine-2,5-dione hydrochloride is a useful research compound. Its molecular formula is C15H14ClN3O4S and its molecular weight is 367.8. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Compound Libraries

Generation of Structurally Diverse Libraries

A study by Roman (2013) highlighted the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in alkylation and ring closure reactions. This approach generated a structurally diverse library of compounds, indicating the potential of using similar strategies for synthesizing derivatives of the specified compound for various applications (Roman, 2013).

Biological Activity Studies

Hypoglycemic and Hypolipidemic Activities

Kim et al. (2004) designed and synthesized a series of substituted pyridines and purines containing 2,4-thiazolidinedione. These compounds showed significant effects on triglyceride accumulation in vitro and exhibited hypoglycemic and hypolipidemic activities in vivo. Such findings suggest the potential of structurally related compounds, including the one , in the development of treatments for metabolic disorders (Kim et al., 2004).

Electroluminescent and Electrochromic Applications

Electrochromic Polymer Development

Ming et al. (2015) explored thiadiazolo[3,4-c]pyridine as a novel electron acceptor for the development of donor-acceptor-type electrochromic polymers. The study demonstrates the utility of novel acceptors in creating materials with lower bandgaps and favorable redox activity, suggesting that derivatives of the target compound could find applications in electrochromic devices (Ming et al., 2015).